Cas no 1784397-05-2 (1,2-diazaspiro4.6undecan-3-one)

• Product Name: 1,2-diazaspiro4.6undecan-3-one
• CAS No: 1784397-05-2
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD29907249
• CID: 4614014
• PubChem ID: 105433886
• Update Time: 2025-10-28

1,2-diazaspiro4.6undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2-diazaspiro[4.6]undecan-3-one
• 1,2-diazaspiro4.6undecan-3-one

• MDL： MFCD29907249
• Inchi： 1S/C9H16N2O/c12-8-7-9(11-10-8)5-3-1-2-4-6-9/h11H,1-7H2,(H,10,12)
• InChI Key： GQYIAGSPAJELFY-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCCCCC2)NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1

Additional information on 1,2-diazaspiro4.6undecan-3-one

Comprehensive Overview of 1,2-Diazaspiro[4.6]undecan-3-one (CAS No. 1784397-05-2): Properties, Applications, and Research Insights

The compound 1,2-diazaspiro[4.6]undecan-3-one (CAS No. 1784397-05-2) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. Its spirocyclic framework and diazaspiro core make it a versatile scaffold for drug discovery, particularly in the development of novel bioactive molecules. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for spirocyclic compounds like 1,2-diazaspiro[4.6]undecan-3-one has surged, driven by their enhanced metabolic stability and three-dimensional complexity compared to flat aromatic systems. This aligns with the pharmaceutical industry's focus on fragment-based drug design and 3D-rich scaffolds, which are frequently searched topics in medicinal chemistry forums. The compound's CAS number 1784397-05-2 serves as a critical identifier for researchers investigating its physicochemical properties or synthetic pathways.

Synthetic approaches to 1,2-diazaspiro[4.6]undecan-3-one often involve ring-closing metathesis or intramolecular cyclization strategies, reflecting modern trends in green chemistry and atom-economical synthesis. These methods address growing concerns about sustainable production in the chemical industry. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists in online search platforms.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are examining its derivatives for organic electronics due to the spiro structure's influence on molecular packing. This intersects with popular searches about next-generation OLED materials and molecular semiconductors. Additionally, its hydrogen-bonding motifs make it interesting for supramolecular chemistry applications, a field experiencing renewed interest in academic circles.

From a commercial perspective, CAS 1784397-05-2 represents an important building block in the fine chemicals market. Suppliers often highlight its purity grades (HPLC >98%) and custom synthesis options, responding to procurement-related searches from R&D professionals. Stability studies suggest proper storage under inert atmosphere conditions, a common concern for researchers handling sensitive intermediates.

Emerging publications suggest derivatives of 1,2-diazaspiro[4.6]undecan-3-one may show promise in addressing neurodegenerative targets, connecting to widespread public interest in Alzheimer's and Parkinson's disease research. Its structural similarity to known bioactive spirocycles continues to drive patent activity, particularly in the CNS drug space where molecular complexity is prized.

For synthetic chemists, the challenge of stereoselective synthesis of this spiro compound remains an active area of investigation, with many searching for optimized catalytic asymmetric methods. Computational chemists are also modeling its conformational preferences, contributing to the growing field of molecular dynamics simulations for drug design.

The environmental fate of spirocyclic compounds like 1,2-diazaspiro[4.6]undecan-3-one has become a research focus, responding to regulatory concerns about persistent organic pollutants. Recent biodegradation studies aim to address these questions while maintaining the compound's therapeutic potential.

In analytical applications, the compound's chromatographic behavior is frequently studied, particularly for method development in reverse-phase systems. This practical aspect generates numerous search queries from analytical chemists troubleshooting separation challenges.

Looking forward, the scientific community anticipates expanded applications of 1,2-diazaspiro[4.6]undecan-3-one in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its balanced lipophilicity profile and spatial geometry position it well for these cutting-edge approaches that dominate current medicinal chemistry literature.